Cas no 7528-78-1 (Propanenitrile, 3,3',3''-nitrilotris-)

• Product Name: Propanenitrile, 3,3',3''-nitrilotris-
• CAS No: 7528-78-1
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD00671575
• CID: 565312
• PubChem ID: 87577335
• Update Time: 2025-04-19

Propanenitrile, 3,3',3''-nitrilotris- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3',3''-nitrilotris-
• Tris(2-cyanoethyl)amine
• 3-[bis(2-cyanoethyl)amino]propanenitrile
• 3,3',3''-Nitrilotripropionitrile
• Amine, tris(2-cyanoethyl)-
• Propionitrile, 3,3',3''-nitrilotri-
• Propanenitrile, 3,3',3''-nitrilotris-
• 3,3',3''-Nitrilotripropanenitrile
• 3,3,3-Nitrilotripropionitrile
• FYYPYNRGACGNNN-UHFFFAOYSA-N
• 3-(bis(2-cyanoethyl)amino)propanenitrile
• tris(
• A-cyanoethyl)amine
• Tris(beta-cyanoethyl)amine
• NSC61541
• Nitrilotripropionitril
• 3,3''-Nitrilotripropi
• T1577
• InChI=1/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
• CS-0158482
• 3,3',3''-Nitrilotris[propanenitrile]
• DTXSID7064732
• SCHEMBL65032
• NSC-61541
• 7528-78-1
• MFCD00671575
• 3,3''-Nitrilotripropionitrile
• FYYPYNRGACGNNN-UHFFFAOYSA-
• UNII-XF7HFR7YMX
• Propanenitrile,3',3''-nitrilotris-
• AS-75593
• NSC 61541
• AKOS015836378
• XF7HFR7YMX
• Propionitrile,3',3''-nitrilotri-
• DB-257237
• ethane, 1-cyano-2-(bis-2-cyanoethyl)amino-
• A10994
• TRIS(2-CYANOETHYL)AMINE 99+%

• MDL： MFCD00671575
• Inchi： 1S/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
• InChI Key： FYYPYNRGACGNNN-UHFFFAOYSA-N
• SMILES： N(CCC#N)(CCC#N)CCC#N

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: -0.7

Experimental Properties

• Melting Point: 59.0 to 62.0 deg-C
• Boiling Point: 140°C/10mmHg(lit.)
• PSA: 74.61
• LogP: 1.02944

Propanenitrile, 3,3',3''-nitrilotris- Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2923 8/6.1/PG III
• HazardClass：8/6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides